Cas no 21956-56-9 (trans-3,5-Dimethoxystilbene)

• Product Name: trans-3,5-Dimethoxystilbene
• CAS No: 21956-56-9
• MF: C₁₆H₁₆O₂
• MW: 240.2970
• MDL: MFCD00210545
• CID: 250347
• PubChem ID: 5316874
• Update Time: 2024-10-31

trans-3,5-Dimethoxystilbene Chemical and Physical Properties

Names and Identifiers

• 3,5-DIMETHOXYSTILBENE
• Trans-Pinosylvin dimethyl ether
• 3,5-DIMETHOXYPINOSYLVIN
• 3,5-dimethoxy-trans-stilbene
• pinosilvin dimethyl ether
• PINOSYLVIN DIMETHYL ETHER
• (e)-3,5-dimethoxystilbene
• Trans-3,5-Dimethoxystilbene
• MLS002608528
• DWA4D52V24
• BIYGTLDPTJMNET-CMDGGOBGSA-N
• (E)-1-(3,5-Dimethoxyphenyl)-2-phenylethene
• Benzene, 1,3-dimethoxy-5-[(1E)-2-phenylethenyl]-
• (E)-1,3-dimethoxy-5-styrylbenzene
• 1,3-dimethoxy-5-(2-phenylethenyl)benzene
• Benzene, 1,3-dimethoxy-5-((1E)-2-phenylethenyl)-
• NSC43313
• 1,3-dimethoxy-5-[(E)-2-phe
• 78916-49-1
• 1,3-dimethoxy-5-styryl-benzene
• Benzene, 1,3-dimethoxy-5-(2-phenylethenyl)-, (E)-
• AC-24222
• DTXSID301016205
• D2592
• D90087
• SCHEMBL918727
• MFCD00210545
• CHEMBL188181
• 1,3-dimethoxy-5-[(E)-2-phenylethenyl]benzene
• 1, 3-dimethoxy-5-[(E)-2-phenylethenyl]benzene
• HMS3087I14
• BDBM50394654
• A815783
• Q27276649
• 3,5-Dimethoxy trans-stilbene
• AS-58979
• Pinosylvin, dimethyl ether
• 1,3-Dimethoxy-5-styrylbenzene
• 1,3-dimethoxy-5-[(1E)-2-phenylethenyl]benzene
• NS00076606
• 3,5-dimethoxystilbene, AldrichCPR
• SMR001527275
• NSC-43313
• UNII-DWA4D52V24
• Stilbene, 3,5-dimethoxy-, (E)-
• CS-0323981
• 21956-56-9
• SCHEMBL918726
• CHEBI:173733
• AKOS000277656
• Z3245416406
• 3,5-Dimethoxystilbene ,
• trans-3,5-Dimethoxystilbene

• MDL： MFCD00210545
• Inchi： 1S/C16H16O2/c1-17-15-10-14(11-16(12-15)18-2)9-8-13-6-4-3-5-7-13/h3-12H,1-2H3/b9-8+
• InChI Key： BIYGTLDPTJMNET-CMDGGOBGSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C(C([H])=C(/C(/[H])=C(\[H])/C2C([H])=C([H])C([H])=C([H])C=2[H])C=1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 4.1

Experimental Properties

• Color/Form: Cryst.
• Density: 1.1228 (rough estimate)
• Melting Point: 56.4°C
• Boiling Point: 323.02°C (rough estimate)
• Flash Point: 150.7±18.8 °C
• Refractive Index: 1.4700 (estimate)
• PSA: 18.46000
• LogP: 3.87420
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

trans-3,5-Dimethoxystilbene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes